Cas no 524719-43-5 (4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline)

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline is a sulfonamide-based compound featuring an aniline core functionalized with a 4-isopropylpiperazine sulfonyl group. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and pharmaceutical research. The isopropylpiperazine moiety enhances solubility and bioavailability, while the sulfonyl linker provides stability and potential for further derivatization. Its well-defined synthetic pathway ensures high purity and reproducibility, critical for drug development applications. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders or antimicrobial agents. Its balanced lipophilicity and electronic effects make it suitable for structure-activity relationship (SAR) studies.
4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline structure
524719-43-5 structure
Product Name:4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline
CAS No:524719-43-5
MF:C13H21N3O2S
MW:283.389741659164
CID:1067654
PubChem ID:2759511
Update Time:2025-05-28

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline
    • 4-(4-ISO-PROPYL-PIPERAZINE-1-SULFONYL)-ANILINE
    • 1-isopropyl-4-(4-aminophenylsulfonyl)piperazine
    • AKOS003591159
    • SCHEMBL4004725
    • 524719-43-5
    • FZKDJFYWLGROMG-UHFFFAOYSA-N
    • 4-(4-propan-2-ylpiperazin-1-yl)sulfonylaniline
    • 4-(4-Isopropyl-piperazine-1-sulfonyl)-phenylamine
    • 4-{[4-(propan-2-yl)piperazin-1-yl]sulfonyl}aniline
    • 1-[(4-aminophenyl)sulfonyl]-4-(1-methylethyl)-piperazine
    • 4-?[[4-?(1-?Methylethyl)?-?1-?piperazinyl]?sulfonyl]?-benzeneamine
    • Oprea1_039728
    • 4-((4-Isopropylpiperazin-1-yl)sulfonyl)aniline
    • MDL: MFCD03502967
    • Inchi: 1S/C13H21N3O2S/c1-11(2)15-7-9-16(10-8-15)19(17,18)13-5-3-12(14)4-6-13/h3-6,11H,7-10,14H2,1-2H3
    • InChI Key: FZKDJFYWLGROMG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N1CCN(C(C)C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 283.13544809g/mol
  • Monoisotopic Mass: 283.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 75Ų

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